Cas no 2171163-54-3 (2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid)
2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid
- 2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid
- EN300-1476118
- 2171163-54-3
-
- Inchi: 1S/C24H28N2O6/c1-2-3-8-16(13-22(27)26-32-15-23(28)29)25-24(30)31-14-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21H,2-3,8,13-15H2,1H3,(H,25,30)(H,26,27)(H,28,29)/t16-/m0/s1
- InChI Key: HBGGKOSZHQYHQJ-INIZCTEOSA-N
- SMILES: O(C(N[C@H](CC(NOCC(=O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 440.19473662g/mol
- Monoisotopic Mass: 440.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 12
- Complexity: 620
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 114Ų
2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1476118-0.05g |
2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid |
2171163-54-3 | 0.05g |
$2306.0 | 2023-06-06 | ||
| Enamine | EN300-1476118-0.1g |
2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid |
2171163-54-3 | 0.1g |
$2415.0 | 2023-06-06 | ||
| Enamine | EN300-1476118-0.25g |
2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid |
2171163-54-3 | 0.25g |
$2525.0 | 2023-06-06 | ||
| Enamine | EN300-1476118-0.5g |
2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid |
2171163-54-3 | 0.5g |
$2635.0 | 2023-06-06 | ||
| Enamine | EN300-1476118-1.0g |
2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid |
2171163-54-3 | 1g |
$2745.0 | 2023-06-06 | ||
| Enamine | EN300-1476118-2.5g |
2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid |
2171163-54-3 | 2.5g |
$5380.0 | 2023-06-06 | ||
| Enamine | EN300-1476118-5.0g |
2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid |
2171163-54-3 | 5g |
$7961.0 | 2023-06-06 | ||
| Enamine | EN300-1476118-10.0g |
2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid |
2171163-54-3 | 10g |
$11805.0 | 2023-06-06 | ||
| Enamine | EN300-1476118-50mg |
2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid |
2171163-54-3 | 50mg |
$2306.0 | 2023-09-29 | ||
| Enamine | EN300-1476118-100mg |
2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}acetic acid |
2171163-54-3 | 100mg |
$2415.0 | 2023-09-29 |
2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid
Recent Advances in the Study of 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid (CAS: 2171163-54-3)
The compound 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid (CAS: 2171163-54-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the heptanamidooxy acetic acid moiety makes it a versatile intermediate in solid-phase peptide synthesis (SPPS) and other bioconjugation strategies.
Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the scalability of the production process while maintaining high enantiomeric purity. The research highlighted the compound's role in facilitating the incorporation of non-natural amino acids into peptide chains, thereby expanding the toolkit for designing peptide-based drugs with improved stability and bioavailability.
In addition to its synthetic utility, 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid has been investigated for its potential as a linker in antibody-drug conjugates (ADCs). A study published in Bioconjugate Chemistry demonstrated its efficacy in forming stable conjugates with monoclonal antibodies, enabling targeted delivery of cytotoxic payloads to cancer cells. The compound's ability to maintain the integrity of the antibody while ensuring efficient drug release underscores its promise in ADC development.
Further research has explored the compound's applications in prodrug design. By leveraging its reactive functional groups, researchers have developed prodrugs that can be selectively activated in specific physiological environments, such as tumor microenvironments. This approach has shown promise in reducing off-target effects and improving therapeutic outcomes in preclinical models of cancer and inflammatory diseases.
Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as solubility in aqueous media and stability under physiological conditions require further investigation. Ongoing studies are addressing these limitations through structural modifications and the development of novel formulation strategies.
In conclusion, 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid (CAS: 2171163-54-3) represents a valuable tool in modern pharmaceutical research. Its versatility in peptide synthesis, ADC development, and prodrug design positions it as a key player in the advancement of targeted therapies. Future research will likely focus on overcoming current limitations and expanding its applications to new therapeutic areas.
2171163-54-3 (2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)